Cas no 2228231-15-8 (2-amino-1-3-(difluoromethoxy)phenylpropan-1-one)

2-Amino-1-[3-(difluoromethoxy)phenyl]propan-1-one is a fluorinated phenylpropanone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethoxy substituent, which enhances metabolic stability and lipophilicity, making it valuable for drug discovery efforts targeting CNS or enzyme modulation. The ketone and amino functional groups provide versatile reactivity for further synthetic modifications. This compound may serve as a key intermediate in the development of bioactive molecules, particularly where fluorine incorporation is desired to optimize pharmacokinetic properties. Its unique substitution pattern offers opportunities for structure-activity relationship studies in medicinal chemistry programs. Proper handling is required due to the reactive nature of the functional groups present.
2-amino-1-3-(difluoromethoxy)phenylpropan-1-one structure
2228231-15-8 structure
Product Name:2-amino-1-3-(difluoromethoxy)phenylpropan-1-one
CAS No:2228231-15-8
MF:C10H11F2NO2
MW:215.19664978981
CID:6511333
PubChem ID:165862197
Update Time:2025-05-28

2-amino-1-3-(difluoromethoxy)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one
    • 2228231-15-8
    • 2-amino-1-[3-(difluoromethoxy)phenyl]propan-1-one
    • EN300-1954618
    • Inchi: 1S/C10H11F2NO2/c1-6(13)9(14)7-3-2-4-8(5-7)15-10(11)12/h2-6,10H,13H2,1H3
    • InChI Key: JKZKBBKBBRKCKZ-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C(C(C)N)=O)F

Computed Properties

  • Exact Mass: 215.07578492g/mol
  • Monoisotopic Mass: 215.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų

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Additional information on 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one

Comprehensive Overview of 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one (CAS No. 2228231-15-8)

2-amino-1-3-(difluoromethoxy)phenylpropan-1-one, with the CAS number 2228231-15-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of arylpropanones, which are known for their versatile applications in medicinal chemistry. The presence of the difluoromethoxy group and the amino functionality makes this molecule particularly interesting for drug discovery and development.

In recent years, the demand for fluorinated compounds like 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one has surged due to their unique physicochemical properties. Fluorination often enhances metabolic stability, bioavailability, and binding affinity, making such compounds valuable in the design of new therapeutic agents. Researchers are particularly intrigued by the potential of this compound in targeting central nervous system (CNS) disorders, given its structural resemblance to other bioactive molecules.

The synthesis of 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one involves multi-step organic reactions, including electrophilic aromatic substitution and reductive amination. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's CAS registry number 2228231-15-8 ensures its unambiguous identification in scientific literature and regulatory documents, which is critical for reproducibility and safety in research.

One of the most frequently asked questions about 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one is its potential role in neuropharmacology. Given the growing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring fluorinated compounds for their ability to cross the blood-brain barrier (BBB). The difluoromethoxy moiety in this compound may contribute to improved BBB penetration, a key factor in CNS drug development.

Another area of interest is the compound's application in precision medicine. With the rise of personalized therapeutics, molecules like 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one are being studied for their potential to interact with specific biological targets. Computational modeling and high-throughput screening are often employed to predict its activity and optimize its structure for enhanced efficacy.

From an industrial perspective, the scalability of 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one synthesis is a topic of discussion. Companies specializing in custom synthesis and contract research are investing in advanced techniques such as flow chemistry to produce this compound efficiently. This aligns with the broader trend of green chemistry, where minimizing waste and energy consumption is prioritized.

In summary, 2-amino-1-3-(difluoromethoxy)phenylpropan-1-one (CAS No. 2228231-15-8) represents a promising candidate for drug discovery and biochemical research. Its unique structural features and potential applications in CNS therapeutics and precision medicine make it a subject of ongoing investigation. As research progresses, this compound may pave the way for innovative treatments addressing some of the most challenging medical conditions today.

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